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Compound of Interest

Compound Name: Morwet EFW

Cat. No.: B1166135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Morwet EFW is a widely utilized anionic surfactant, valued for its exceptional wetting and

dispersing properties in a variety of formulations. This technical guide provides an in-depth

analysis of its chemical composition, physical properties, and structural characteristics,

designed to support research and development activities.

Core Chemical Identity and Composition
Morwet EFW is identified as a sodium alkyl naphthalene sulfonate blend.[1][2][3][4][5] Its

primary function is to act as a wetting agent and dispersant.[2] The substance is registered

under the CAS number 105864-15-1.[6][7][8]

A closer examination of its composition, as detailed in safety data sheets, reveals it to be a

mixture of the following components:

Aromatic hydrocarbons, C10-13, reaction products with branched nonene, sulfonated,

sodium salts (≥ 70 - < 90%)

Sodium dioctyl sulfosuccinate (≥ 10 - < 20%)[9]

This blend of sulfonated aromatic hydrocarbons and a well-known wetting agent contributes to

its robust performance.
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Quantitative Physicochemical Properties
The key physicochemical properties of Morwet EFW powder are summarized in the table

below. These specifications are critical for formulation development and ensuring consistency

in performance.

Property Value Test Method/Conditions

Physical Appearance Tan Powder at 25°C Visual Inspection

Active Content ≥ 95.0 % Manufacturer's Specification

Moisture Content ≤ 2.0 % Manufacturer's Specification

pH (5% in water) 7.5 - 10.0 5% aqueous solution

Salt Content ≤ 2.5 % Manufacturer's Specification

Surface Tension 32 mN/m
DIN 53914 (Du Noüy ring

method), 25°C, 0.1% solution

Wetting Power 17 seconds
Draves test, 25°C, 0.1%

solution

Foam Height (Initial) 120 mm (de-ionised water)
Ross-Miles method, 25°C,

0.05% solution

30 mm (Standard Water D)

Foam Height (after 5 min) 60 mm (de-ionised water)
Ross-Miles method, 25°C,

0.05% solution

10 mm (Standard Water D)

Typical data based on manufacturer's measurements or literature; not to be considered binding

specifications.[1]

Experimental Protocols
The quantitative properties listed above are determined by standardized experimental

methods:
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Surface Tension (Du Noüy Ring Method - DIN 53914): This method measures the force

required to detach a platinum-iridium ring from the surface of a liquid. The force is

proportional to the surface tension of the liquid. The measurement for Morwet EFW was

conducted at 25°C with a 0.1% solution.

Wetting Power (Draves Test): This test evaluates the time it takes for a weighted skein of

cotton yarn to sink in a solution of the wetting agent. A shorter sinking time indicates better

wetting performance. The reported value for Morwet EFW was determined at 25°C in a 0.1%

solution.[1]

Foam Height (Ross-Miles Method): This method assesses the foaming characteristics of a

surfactant. A standard volume of a surfactant solution is dropped from a specified height into

a larger volume of the same solution in a graduated cylinder. The initial height of the foam

and the height after a set time (e.g., 5 minutes) are measured. For Morwet EFW, this was

tested at 25°C in a 0.05% solution in both de-ionised and standard hard water.[1]

Chemical Structure and Functional Relationship
As Morwet EFW is a blend, it does not have a single definitive chemical structure. However, its

primary component is an alkylnaphthalene sulfonate. The general structure consists of a

naphthalene ring system to which an alkyl group (of varying chain length, indicated by C10-13)

and a sulfonate group (-SO₃⁻Na⁺) are attached. The combination of the hydrophobic

alkylnaphthalene portion and the hydrophilic sulfonate group gives the molecule its amphiphilic

character, which is essential for its surface-active properties.

The following diagram illustrates the relationship between the chemical composition of Morwet
EFW and its resulting physicochemical properties and functions.
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Composition and Functional Properties of Morwet EFW.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nouryon.com [nouryon.com]

2. Morwet EFW Powder - Nouryon - Knowde [knowde.com]

3. Morwet EFW Powder Alkylnaphthalene sulfonate (ANS) [nouryon.com]

4. Agro Chemicals,Adjuvants,Wetting Agents,Dispersants,emulsifiers,solvents
[spectrumchemicals.net]

5. universaladditives.com [universaladditives.com]

6. Morwet EFW | 105864-15-1 [chemicalbook.com]

7. CAS No.105864-15-1,Morwet EFW Suppliers [lookchem.com]

8. Morwet EFW CAS#: 105864-15-1 [m.chemicalbook.com]

9. universaladditives.com [universaladditives.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1166135?utm_src=pdf-body-img
https://www.benchchem.com/product/b1166135?utm_src=pdf-body
https://www.benchchem.com/product/b1166135?utm_src=pdf-custom-synthesis
https://www.nouryon.com/globalassets/inriver/resources/pds-morwet-efw-powder-emeia-en.pdf
https://www.knowde.com/stores/nouryon/products/morwet-efw-powder
https://www.nouryon.com/product/morwet-efw-powder-alkylnaphthalene-sulfonate-ans/
https://www.spectrumchemicals.net/market-we-serve/agro-chemicals/
https://www.spectrumchemicals.net/market-we-serve/agro-chemicals/
https://universaladditives.com/industries/agro/morwet-efw/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71214139.htm
https://www.lookchem.com/cas-105/105864-15-1.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB71214139_EN.htm
https://universaladditives.com/wp-content/uploads/2024/04/MORWET-EFW-POWDER_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Morwet EFW: A Technical Overview of its Chemical
Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166135#morwet-efw-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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